Cas no 1110976-76-5 (6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline)

• Product Name: 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline
• CAS No: 1110976-76-5
• MF: C₂₁H₁₉ClN₂O₄S
• MW: 430.904563188553
• CID: 5386164
• Update Time: 2025-06-13

6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-Chloro-4-[(4-methylphenyl)sulfonyl]-3-quinolinyl]-4-morpholinylmethanone
• 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline

• Inchi： 1S/C21H19ClN2O4S/c1-14-2-5-16(6-3-14)29(26,27)20-17-12-15(22)4-7-19(17)23-13-18(20)21(25)24-8-10-28-11-9-24/h2-7,12-13H,8-11H2,1H3
• InChI Key： DLUBVLNGINULJD-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C)C=C2)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCOCC1)=O

Experimental Properties

• Density: 1.392±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.8±55.0 °C(Predicted)
• pka: -0.05±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline

Comprehensive Overview of 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline (CAS No. 1110976-76-5)

The compound 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline (CAS No. 1110976-76-5) is a highly specialized quinoline derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a chloro-substituted quinoline core, a 4-methylbenzenesulfonyl group, and a morpholine-4-carbonyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory agents.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in medicinal chemistry. 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline stands out for its potential as a small molecule inhibitor, a topic frequently searched in academic and industrial databases. Its sulfonyl and carbonyl functional groups contribute to its binding affinity, making it a candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of computational drug design and fragment-based drug discovery, which are hot topics in the pharmaceutical industry.

The synthesis of 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline involves multi-step organic reactions, including sulfonylation and amidation, which are well-documented in peer-reviewed journals. Its CAS No. 1110976-76-5 serves as a unique identifier, ensuring accurate referencing in chemical databases like SciFinder and PubChem. This is particularly relevant for researchers looking for high-purity compounds or building blocks for drug development, terms often queried in scientific search engines.

From a pharmacological perspective, the morpholine ring in this compound enhances its solubility and bioavailability, addressing a common challenge in drug formulation. This aspect resonates with the current focus on improving drug-like properties and ADME (absorption, distribution, metabolism, excretion) optimization. Additionally, the chloro-substituted quinoline scaffold is known for its antimicrobial and anticancer properties, making this compound a potential candidate for further preclinical studies.

In the context of green chemistry, the environmental impact of synthesizing such compounds is a growing concern. Researchers are exploring catalytic methods and solvent-free reactions to produce 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline more sustainably. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently discussed in scientific forums and publications.

For those interested in custom synthesis or bulk procurement of this compound, it is essential to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). The compound's storage conditions and handling precautions are also critical, as stability can impact its efficacy in research applications. These practical considerations are often overlooked but are vital for ensuring reproducible results in high-throughput screening and lead optimization.

In summary, 6-chloro-4-(4-methylbenzenesulfonyl)-3-(morpholine-4-carbonyl)quinoline (CAS No. 1110976-76-5) represents a promising avenue for drug discovery and chemical research. Its structural features and potential applications align with current trends in personalized medicine and targeted therapy, making it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this quinoline derivative may soon find its place in the next generation of therapeutic agents.